Cas no 2034452-34-9 (6-fluoro-3-[1-(thiophene-3-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 6-fluoro-3-[1-(thiophene-3-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 2034452-34-9
• MF: C₁₈H₁₆FN₃O₃S
• MW: 373.401346206665
• CID: 5351868
• Update Time: 2025-10-29

6-fluoro-3-[1-(thiophene-3-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-(1-(thiophene-3-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione
• 6-fluoro-3-[1-(thiophene-3-carbonyl)piperidin-4-yl]-1H-quinazoline-2,4-dione
• 6-fluoro-3-[1-(thiophene-3-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C18H16FN3O3S/c19-12-1-2-15-14(9-12)17(24)22(18(25)20-15)13-3-6-21(7-4-13)16(23)11-5-8-26-10-11/h1-2,5,8-10,13H,3-4,6-7H2,(H,20,25)
• InChI Key： CGRNDIVSGYUQLL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(N1CCC(CC1)N1C(NC2C=CC(=CC=2C1=O)F)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 596
• XLogP3: 2.1
• Topological Polar Surface Area: 98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-fluoro-3-[1-(thiophene-3-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

Research Briefing on 6-fluoro-3-[1-(thiophene-3-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS: 2034452-34-9)

This research briefing provides an in-depth analysis of the latest scientific advancements related to the compound 6-fluoro-3-[1-(thiophene-3-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS: 2034452-34-9). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. The briefing synthesizes recent findings from peer-reviewed journals, patent filings, and industry reports to present a comprehensive overview of its pharmacological properties, synthetic pathways, and emerging applications.

The compound belongs to the tetrahydroquinazoline-dione class, characterized by a unique structural framework that combines a piperidine ring with a thiophene carbonyl moiety. Recent studies have highlighted its role as a potent modulator of specific biological targets, particularly in the context of neurological disorders and inflammatory diseases. Its molecular structure, featuring a fluorine substitution at the 6-position, enhances its binding affinity and metabolic stability, making it a promising candidate for further drug development.

One of the key findings from recent research is the compound's efficacy in inhibiting protein-protein interactions involved in neurodegenerative pathways. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, a critical factor for its potential use in treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, with results indicating a significant reduction in pro-inflammatory cytokine levels.

The synthetic route for 6-fluoro-3-[1-(thiophene-3-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione has been optimized in recent years, with several patents disclosing novel methodologies to improve yield and purity. One notable approach involves a multi-step sequence starting from commercially available precursors, incorporating a key piperidine-thiophene coupling step followed by cyclization to form the tetrahydroquinazoline-dione core. These advancements have facilitated larger-scale production, enabling more extensive preclinical evaluations.

Despite its promising profile, challenges remain in the development of this compound. Pharmacokinetic studies have identified areas for improvement, such as optimizing its half-life and reducing off-target effects. Current research efforts are focused on structural modifications to enhance its selectivity and therapeutic index. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, 6-fluoro-3-[1-(thiophene-3-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted pharmacological actions and adaptable synthetic routes position it as a valuable scaffold for future therapeutic innovations. Continued research will be essential to fully realize its potential and address existing limitations.